BENGHE Foundational & Exploratory

Check Availability & Pricing

Unraveling the Identity of CM764: A Case of
Ambiguous Chemical Nomenclature

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CM764

Cat. No.: B15618078

Efforts to compile a comprehensive technical guide on the chemical compound designated as
CM764 have been significantly hampered by a lack of clear and consistent identification in
publicly available scientific and chemical databases. While initial investigations pointed towards
a potential match with the compound listed in the PubChem database under the Compound
Identification (CID) number 764, further verification to definitively link "CM764" as a specific
alias or designation for this molecule has proven inconclusive. This ambiguity makes it
impossible to proceed with a detailed analysis of its chemical structure, properties, and
biological activities as requested.

The compound registered as PubChem CID 764 is chemically known as 2-amino-3,7-
dihydropurin-6-one. This molecule is a tautomer of guanine, one of the four main nucleobases
found in DNA and RNA. Its fundamental chemical and physical properties are well-documented
and are summarized below.

Physicochemical Properties of PubChem CID 764
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Property Value

Molecular Formula CsHsNsO

Molecular Weight 151.13 g/mol

IUPAC Name 2-amino-3,7-dihydropurin-6-one
Canonical SMILES C1=NC2=C(N1)C(=O)N=C(N2)N

InChl Key UYTPUPDQBNUYGX-UHFFFAOYSA-N

However, extensive searches for "CM764" in chemical supplier catalogs, research chemical
databases, and scientific literature have failed to yield any explicit connection to PubChem CID
764 or any other specific chemical entity. The designation "CM764" appeared more frequently
in unrelated contexts, such as a flight number, highlighting the non-specific nature of this
identifier in a chemical context.

Without a definitive confirmation of the chemical structure of CM764, any attempt to provide
information on its biological signaling pathways, experimental protocols, or quantitative data
would be speculative and potentially erroneous. The creation of accurate scientific
documentation, as requested, is contingent on the precise identification of the subject
compound.

Therefore, to proceed with the development of an in-depth technical guide, a more specific and
unambiguous identifier for the compound of interest is required. This could include a CAS
(Chemical Abstracts Service) number, a different common name or synonym, or a direct
reference to a publication or patent where "CM764" is explicitly defined. Researchers,
scientists, and drug development professionals are urged to verify the precise chemical identity
of compounds to ensure the accuracy and reliability of their scientific endeavors.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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